Cas no 622789-20-2 (ethyl 5-{(2-methoxyphenyl)carbamoylamino}-2,6-dimethylpyridine-3-carboxylate)

• Product Name: ethyl 5-{(2-methoxyphenyl)carbamoylamino}-2,6-dimethylpyridine-3-carboxylate
• CAS No: 622789-20-2
• MF: C₁₈H₂₁N₃O₄
• MW: 343.377044439316
• CID: 6230719
• PubChem ID: 2948721
• Update Time: 2024-01-06

ethyl 5-{(2-methoxyphenyl)carbamoylamino}-2,6-dimethylpyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 5-{(2-methoxyphenyl)carbamoylamino}-2,6-dimethylpyridine-3-carboxylate
• CHEMBL1573733
• MLS003906449
• HMS2324P04
• Z57284218
• F1469-0131
• ethyl 5-(3-(2-methoxyphenyl)ureido)-2,6-dimethylnicotinate
• ethyl 5-[(2-methoxyphenyl)carbamoylamino]-2,6-dimethylpyridine-3-carboxylate
• ETHYL 5-{[(2-METHOXYPHENYL)CARBAMOYL]AMINO}-2,6-DIMETHYLPYRIDINE-3-CARBOXYLATE
• SMR000142926
• 622789-20-2
• MLS000535490
• ethyl 5-({[(2-methoxyphenyl)amino]carbonyl}amino)-2,6-dimethylnicotinate
• AKOS001260753

• Inchi： 1S/C18H21N3O4/c1-5-25-17(22)13-10-15(12(3)19-11(13)2)21-18(23)20-14-8-6-7-9-16(14)24-4/h6-10H,5H2,1-4H3,(H2,20,21,23)
• InChI Key： MJNPOSSWEVPJMW-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=C(C(C)=NC=1C)NC(NC1C=CC=CC=1OC)=O)=O

Computed Properties

• Exact Mass: 343.15320616g/mol
• Monoisotopic Mass: 343.15320616g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 89.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas